Cas no 71803-09-3 (N-butyl-9-({2-methoxy-4-[(pentylsulfonyl)amino]phenyl}amino)acridine-4-carboxamide hydrochloride)

• Product name: N-butyl-9-({2-methoxy-4-[(pentylsulfonyl)amino]phenyl}amino)acridine-4-carboxamide hydrochloride
• CAS No: 71803-09-3
• MF: C₃₀H₃₇ClN₄O₄S
• MW: 585.157185316086
• CID: 1750849
• PubChem ID: 3054881

N-butyl-9-({2-methoxy-4-[(pentylsulfonyl)amino]phenyl}amino)acridine-4-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-butyl-9-({2-methoxy-4-[(pentylsulfonyl)amino]phenyl}amino)acridine-4-carboxamide hydrochloride
• N-butyl-9-[2-methoxy-4-(pentylsulfonylamino)anilino]acridine-4-carboxamide,hydrochloride
• 4-Acridinecarboxamide, N-butyl-9-(4-(pentylsulfonamido)-2-methoxyanilino)-, monohydrochloride
• 4'-(4-Butylcarbamoyl-9-acridinylamino)-3'-methoxy-1-pentanesulfonanilide HCl hydrate
• 71803-09-3
• CHEMBL3251525
• 1-Pentanesulfonanilide, 4'-(4-butylcarbamoyl-9-acridinylamino)-3'-methoxy-, hydrochloride, hydrate
• DTXSID20222080

• Inchi： InChI=1S/C30H36N4O4S.ClH/c1-4-6-10-19-39(36,37)34-21-16-17-26(27(20-21)38-3)33-28-22-12-8-9-15-25(22)32-29-23(28)13-11-14-24(29)30(35)31-18-7-5-2;/h8-9,11-17,20,34H,4-7,10,18-19H2,1-3H3,(H,31,35)(H,32,33);1H
• InChI Key： ILNRPKVGJZXPQX-UHFFFAOYSA-N
• SMILES： CCCCCS(=O)(=O)NC1=CC(=C(C=C1)NC2=C3C=CC=C(C3=NC4=CC=CC=C42)C(=O)NCCCC)OC.Cl

Computed Properties

• Exact Mass: 584.22271
• Monoisotopic Mass: 584.2224045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 40
• Rotatable Bond Count: 13
• Complexity: 866
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118Ų

Experimental Properties

• PSA: 109.42